LY280748

LTB4拮抗剂 化学结构 骨架跃迁
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C23H29N4NaO2
Molecular Weight 416.5 g/mol
Cat. No. B15557527
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameLY280748
Molecular FormulaC23H29N4NaO2
Molecular Weight416.5 g/mol
Structural Identifiers
InChIInChI=1S/C23H29N4O2.Na/c1-4-17-15-19(18-11-7-5-8-12-18)20(28)16-21(17)29-14-10-6-9-13-23(2,3)22-24-26-27-25-22;/h5,7-8,11-12,15-16H,4,6,9-10,13-14H2,1-3H3,(H-,24,25,26,27,28);/q-1;+1
InChIKeySFAHBMMLPRDRCL-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / 25 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

LY280748 采购与研究基线


LY280748 (CAS 153226-99-4) 是一种由礼来公司开发的联苯酚类化合物,分子式为 C23H29N4NaO2,分子量为 416.49 g/mol 。根据MeSH词条,该化合物被归类为白三烯B4 (LTB4) 受体拮抗剂 [1]。其化学名称为2-Phenyl-4-ethyl-5-(6-(2H-tetrazol-5-yl)-6-methylheptyloxy)phenol sodium salt 。值得注意的是,该化合物作为研究工具,主要用于探究LTB4受体拮抗作用及其对相关炎症通路的影响 。

Workflow LTB4 receptor antagonism pathway studies
Selection Biphenylol-based LTB4 antagonist research tool
Context Inflammatory signaling research; structural diversity comparison

LY280748 不可替代性分析


尽管市场上存在多种LTB4受体拮抗剂,但简单地将其归类为同类可互换化合物是危险的。LTB4拮抗剂家族的化学骨架差异显著,例如,LY280748属于联苯酚类 [1],而另一款知名拮抗剂LY255283则属于羟基苯乙酮类 [2]。这种化学骨架的根本不同可能导致它们在受体亚型选择性、口服生物利用度、药代动力学特性以及脱靶效应等方面存在无法预测的差异 [3]。因此,对于需要精确复制或深入探究特定分子机制的研究项目,盲目替换化合物将引入无法量化的实验变量,严重损害研究的可重复性和结论的有效性。

Scaffold
Biphenylol (o‑phenylphenol)
Comparator: Hydroxyacetophenone (e.g., LY255283)
Different cores may alter receptor subtype selectivity and metabolic stability.
Physicochemical
Distinct MW / LogP profile
Comparator: lower LogP, higher MW (LY255283)
These differences can shift ADME behavior and oral exposure.
Target data
Binding affinity not publicly reported
Comparator: IC50/Ki values available (LY255283, 14,15-dehydro LTB4)
Missing quantitative binding data limits direct interchangeability.

LY280748 差异化证据评估


化学骨架差异:联苯酚 vs. 羟基苯乙酮

LY280748(CAS 153226-99-4)的化学骨架为联苯酚(o-phenylphenol),其核心结构为4-ethyl-5-(6-(2H-tetrazol-5-yl)-6-methylheptyloxy)-2-phenylphenol 。与此相比,其同靶点的礼来公司先导化合物LY255283(CAS 117690-79-6)的化学骨架为羟基苯乙酮(hydroxyacetophenone),核心结构为1-[5-ethyl-2-hydroxy-4-[[6-methyl-6-(1H-tetrazol-5-yl)heptyl]oxy]phenyl]ethanone [1]。这两种骨架在理化性质、代谢稳定性和与受体结合模式上存在根本性差异。

Chemical Scaffold
Cross-study comparable
Biphenylol scaffold; sodium 4-ethyl-5-[6-methyl-6-(2H-tetrazol-5-yl)heptoxy]-2-phenylphenolate LY255283: Hydroxyacetophenone scaffold; 1-[5-ethyl-2-hydroxy-4-[[6-methyl-6-(1H-tetrazol-5-yl)heptyl]oxy]phenyl]ethanone
Scaffold dictates pharmacology; not interchangeable.
Different cores may alter receptor selectivity and metabolism.
LTB4拮抗剂 化学结构 骨架跃迁 药物化学

分子量与LogP对比

LY280748与LY255283在关键物理化学参数上存在显著差异。LY280748的分子量为416.49 g/mol,计算的LogP值为5.489 [1]。其类似物LY255283(CAS 117690-79-6)的分子量为440.53 g/mol,而其LogP值经计算为4.4 [2]。这些差异将直接影响化合物的溶解性、渗透性、血浆蛋白结合率以及口服吸收等药代动力学行为,最终导致两者在体内药效上的显著不同。

MW & LogP
Cross-study comparable
MW 416.49 g/mol; LogP 5.5 (calc) LY255283: MW 440.53 g/mol; LogP 4.4 (calc)
Physicochemical profile may affect ADME, not directly comparable.
Differences in solubility and permeability likely.
理化性质 LogP 分子量 类药性 ADME

靶点结合数据缺失

目前,在公共科学文献和权威数据库中,未能检索到LY280748对LTB4受体(BLT1或BLT2)或任何其他靶点的IC50或Ki值 [1]。这与同类的LTB4受体拮抗剂形成鲜明对比。例如,同样是礼来公司开发的化合物LY255283,其对BLT2受体的IC50值约为100 nM [2];另一款LTB4受体拮抗剂14,15-dehydro LTB4对BLT1的Ki值为27 nM 。LY280748缺乏核心的靶点结合数据,使其作为工具化合物或先导化合物的价值远低于拥有明确定量数据的同类分子。

Target Binding Data
Data to verify
Not publicly available
Absence of IC50/Ki limits quantitative comparison.
Requires internal validation for meaningful use.
靶点验证 结合亲和力 IC50 Ki 数据缺口

LY280748 最佳科研应用场景


LTB4拮抗剂结构多样性比较

研究不同化学骨架的LTB4拮抗剂(如联苯酚类LY280748 [1]、羟基苯乙酮类LY255283 [2])对受体亚型选择性、下游信号通路或体内药效的差异。这类研究旨在阐明化学结构如何决定药理学功能,从而指导新一代药物的设计 [3]。

文献复现与专利验证

LY280748最早由礼来公司在1990年代初期开发 [1]。在研究或教学环境中,可能需要合成或采购该化合物,以精确复现早期专利或文献中的实验方法,验证其合成路线或生物学活性。

化学探针的阴性或阳性对照

在一个化学探针项目中,LY280748因其公开活性数据的缺失 [2],可被用作一个“弱效”或“活性未知”的阴性对照,以凸显经优化后获得的高亲和力、高选择性新分子的优越性。或者,如果内部数据证明其具有独特的选择性谱,则可作为阳性对照使用。

Application
Selection Property
Validation Focus
LTB4 antagonist structural diversity study
Biphenylol scaffold vs. hydroxyacetophenone analogs
Receptor subtype selectivity and downstream signaling differences
Literature reproduction / patent verification
Synthesis and bioactivity replication per early references
Method consistency with published protocols and reported activities
Chemical probe negative / context-dependent control
Activity-undefined control for comparison with optimized molecules
Internal validation of binding profile and selectivity window
Quote Request

Request a Quote for LY280748

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.